5-Bromo-2-hydrazinylpyrimidine hydrochloride

• Molecular Formula: C4H6BrClN4
• Molecular Weight: 225.47 g/mol
• IUPAC Name: (5-bromopyrimidin-2-yl)hydrazine;hydrochloride
• InChI: InChI=1S/C4H5BrN4.ClH/c5-3-1-7-4(9-6)8-2-3;/h1-2H,6H2,(H,7,8,9);1H
• InChI Key: IMIFQEVRJFOZNB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=N1)NN)Br.Cl

Description

5-Bromo-2-hydrazinylpyrimidine hydrochloride is a halogenated pyrimidine derivative featuring a bromine atom at the 5-position and a hydrazine substituent at the 2-position of the pyrimidine ring. This compound serves as a critical intermediate in medicinal chemistry, particularly for synthesizing bioactive derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-2-hydrazinylpyrimidine hydrochloride typically involves the bromination of 2-hydrazinylpyrimidine. The reaction is carried out under controlled conditions to ensure selective bromination at the 5th position. The reaction conditions often include the use of bromine or a brominating agent in an appropriate solvent, such as acetic acid or dichloromethane, at a specific temperature range.

Industrial Production Methods

Industrial production of 5-Bromo-2-hydrazinylpyrimidine hydrochloride follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, with stringent control over reaction parameters to ensure high yield and purity. The final product is often purified through recrystallization or other suitable purification techniques.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-2-hydrazinylpyrimidine hydrochloride undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction Reactions: The hydrazinyl group can undergo oxidation to form azides or reduction to form amines.

Condensation Reactions: The compound can participate in condensation reactions with carbonyl compounds to form hydrazones or hydrazides.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like sodium azide or primary amines, often in the presence of a base such as sodium hydroxide.

Oxidation Reactions: Oxidizing agents like hydrogen peroxide or potassium permanganate are used.

Reduction Reactions: Reducing agents such as sodium borohydride or lithium aluminum hydride are employed.

Condensation Reactions: Carbonyl compounds like aldehydes or ketones are used, often in the presence of an acid catalyst.

Major Products Formed

Substitution Reactions: Products include substituted pyrimidines with various functional groups replacing the bromine atom.

Oxidation and Reduction Reactions: Products include azides, amines, and other derivatives.

Condensation Reactions: Products include hydrazones and hydrazides.

Scientific Research Applications

5-Bromo-2-hydrazinylpyrimidine hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is used in the study of enzyme inhibition and as a probe in biochemical assays.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-Bromo-2-hydrazinylpyrimidine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The hydrazinyl group can form covalent bonds with active site residues of enzymes, leading to inhibition of enzyme activity. The bromine atom can also participate in halogen bonding, enhancing the compound’s binding affinity to its targets. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Functional Group Variations

5-Chloropyrimidin-2(1H)-one Hydrochloride (CAS 42748-90-3)

• Structure : Chlorine at the 5-position and a ketone group at the 2-position.
• Purity : 95% (vs. target compound’s typical 97–98% purity).
• Applications : Primarily used in nucleoside analog synthesis. The ketone group enhances electrophilicity, contrasting with the nucleophilic hydrazine in 5-bromo-2-hydrazinylpyrimidine .

5-Bromo-2-chloropyrimidin-4-amine

• Structure : Bromine at the 5-position, chlorine at the 2-position, and an amine at the 4-position.
• Crystallography : Forms a planar pyrimidine ring with intermolecular N–H···N hydrogen bonds creating a 2D network .
• Synthesis Yield : 90% via SnCl₂/HCl reduction, higher than the 30% yield reported for 5-bromo-2-methyl phenylhydrazine hydrochloride .

5-Bromo-2,4-dihydroxypyrimidine (CAS 1218-80-0)

• Structure : Bromine at the 5-position and hydroxyl groups at the 2- and 4-positions.
• Physical Properties : Melting point 193–196°C, higher than typical pyrimidine hydrochlorides due to hydrogen bonding from hydroxyl groups .
• Reactivity : The dihydroxy structure increases acidity, unlike the hydrazinyl group, which facilitates nucleophilic reactions .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight	Melting Point (°C)	Solubility
5-Bromo-2-hydrazinylpyrimidine HCl	C₄H₅BrClN₄	239.37	Not reported	Polar solvents
5-Bromo-2,4-dihydroxypyrimidine	C₄H₃BrN₂O₂	199.98	193–196	Aqueous alkaline
5-Bromo-2-chloropyrimidin-4-amine	C₄H₃BrClN₃	208.44	460–461	Ethyl acetate

Biological Activity

Introduction

5-Bromo-2-hydrazinylpyrimidine hydrochloride is a compound of interest within medicinal chemistry, particularly due to its potential biological activities. This article explores its synthesis, biological properties, and mechanisms of action, drawing from various studies and research findings.

Synthesis

The synthesis of 5-Bromo-2-hydrazinylpyrimidine hydrochloride typically involves the reaction of 2-chloropyrimidine with hydrazine derivatives. This method allows for the introduction of the hydrazinyl group at the 2-position of the pyrimidine ring, which is crucial for the compound's biological activity.

Anticancer Properties

Numerous studies have highlighted the anticancer potential of pyrimidine derivatives, including 5-bromo-2-hydrazinylpyrimidine hydrochloride. Research indicates that compounds in this class can exhibit significant cytotoxic effects against various cancer cell lines.

Case Study: Antitumor Activity

A study published in Molecules evaluated a series of pyrimidine derivatives for their antitumor activity against several cancer cell lines, including:

• Colon adenocarcinoma (LoVo)
• Breast cancer (MCF-7)
• Lung cancer (A549)
• Cervical cancer (HeLa)

The results demonstrated that these compounds could inhibit cell proliferation effectively. For instance, certain derivatives showed IC50 values lower than those of established chemotherapeutics like doxorubicin, indicating superior potency in some cases .

The mechanism by which 5-bromo-2-hydrazinylpyrimidine hydrochloride exerts its effects appears to involve several pathways:

• Induction of Apoptosis : Studies have shown that treatment with this compound leads to increased apoptosis in cancer cells. For example, concentrations as low as 5 µM resulted in over 70% of A549 cells entering the apoptotic phase, which was significantly higher than control treatments .
• DNA Interaction : The binding affinity of these compounds to DNA has been investigated using UV/Vis spectroscopy and molecular docking studies. It was found that they can bind through groove binding and partial intercalation, disrupting DNA function and leading to cell death .

Table: Summary of Biological Activities

Activity Type	Cell Lines Tested	IC50 Values (µM)	Reference
Antitumor	MCF-7	< 10
	A549	< 15
	HeLa	< 12
Apoptosis Induction	A549	> 70% at 5 µM
DNA Binding	Various	-

Other Biological Activities

Beyond anticancer properties, derivatives of 5-bromo-2-hydrazinylpyrimidine have been investigated for additional biological activities:

• Antimicrobial Activity : Some studies indicate that pyrimidine derivatives possess antimicrobial properties, making them potential candidates for treating infections .
• Anti-inflammatory Effects : Research also suggests that these compounds may exhibit anti-inflammatory activities, contributing further to their therapeutic potential .